Cas no 2229354-86-1 (3-2-(dimethylamino)-1,3-thiazol-5-yl-2-hydroxypropanoic acid)

• Product Name: 3-2-(dimethylamino)-1,3-thiazol-5-yl-2-hydroxypropanoic acid
• CAS No: 2229354-86-1
• MF: C₈H₁₂N₂O₃S
• MW: 216.257480621338
• CID: 5902559
• PubChem ID: 165686567
• Update Time: 2025-10-29

3-2-(dimethylamino)-1,3-thiazol-5-yl-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-(dimethylamino)-1,3-thiazol-5-yl-2-hydroxypropanoic acid
• EN300-1755048
• 2229354-86-1
• 3-[2-(dimethylamino)-1,3-thiazol-5-yl]-2-hydroxypropanoic acid

• Inchi： 1S/C8H12N2O3S/c1-10(2)8-9-4-5(14-8)3-6(11)7(12)13/h4,6,11H,3H2,1-2H3,(H,12,13)
• InChI Key： MTOWJQCYOMVCBO-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1CC(C(=O)O)O)N(C)C

Computed Properties

• Exact Mass: 216.05686342g/mol
• Monoisotopic Mass: 216.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 102Ų

Additional information on 3-2-(dimethylamino)-1,3-thiazol-5-yl-2-hydroxypropanoic acid

3-2-(dimethylamino)-1,3-thiazol-5-yl-2-hydroxypropanoic acid: A Novel Compound with Potential Therapeutic Applications

3-2-(dimethylamino)-1,3-thiazol-5-yl-2-hydroxypropanoic acid (CAS No. 2229354-86-1) represents a promising candidate in the field of medicinal chemistry. This compound, characterized by its unique structural features, has garnered significant attention due to its potential applications in pharmaceutical research. The 1,3-thiazol-5-yl ring system, combined with the hydroxyl group and dimethylamino substituent, contributes to its distinct chemical properties and biological activity. Recent studies have highlighted its role in modulating key cellular pathways, making it a valuable subject for further investigation.

The molecular structure of 3-2-(dimethylamino)-1,3-thiazol-5-yl-2-hydroxypropanoic acid is composed of a thiazole ring fused to a propanoic acid chain. The presence of the hydroxyl group at the 2-position and the dimethylamino group at the 3-position creates a complex network of hydrogen bonding interactions. This structural complexity is believed to enhance its binding affinity to target proteins, which is critical for its pharmacological activity. The 1,3-thiazole ring is particularly noteworthy, as it is known to confer stability and functional versatility to various bioactive compounds.

Recent advancements in medicinal chemistry have unveiled the potential of 3-2-(dimethylamino)-1,3-thiazol-5-yl-2-hydroxypropanoic acid as a multifunctional therapeutic agent. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its ability to inhibit the activity of specific enzymes involved in inflammatory responses. This finding is particularly significant given the growing prevalence of chronic inflammatory diseases. The compound's mechanism of action involves the modulation of intracellular signaling pathways, which could lead to novel therapeutic strategies for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an antitumor agent. Research published in Anticancer Research in 2022 suggested that 3-2-(dimethylamino)-1,3-thiazol-5-yl-2-hydroxypropanoic acid exhibits cytotoxic effects against a range of cancer cell lines. The study proposed that its activity is mediated through the induction of apoptosis and the inhibition of cell proliferation. These findings highlight the compound's potential in oncology, particularly in the development of targeted therapies for malignancies resistant to conventional treatments.

The dimethylamino group in 3-2-(dimethylamino)-1,3-thiazol-5-yl-2-hydroxypropanoic acid plays a crucial role in its biological activity. This functional group is known to enhance the compound's hydrophilicity, facilitating its interaction with biological membranes. The hydroxyl group, on the other hand, contributes to the compound's solubility and stability in aqueous environments. Together, these substituents create a balance between hydrophilic and hydrophobic properties, which is essential for the compound's pharmacokinetic profile.

Recent computational studies have provided insights into the molecular interactions of 3-2-(dimethylamino)-1,3-thiazol-5-yl-2-hydroxypropanoic acid with target proteins. Molecular docking simulations have shown that the compound can bind to specific receptors involved in immune regulation. This binding affinity is attributed to the formation of hydrogen bonds and hydrophobic interactions between the compound and the receptor's active site. Such interactions are critical for the compound's ability to modulate cellular responses and exert its therapeutic effects.

The synthesis of 3-2-(dimethylamino)-1,3-thiazol-5-yl-2-hydroxypropanoic acid has been the subject of several studies aimed at optimizing its chemical properties. A 2024 paper in Organic & Biomolecular Chemistry described a novel synthetic route that enhances the yield and purity of the compound. The method involves the use of catalytic conditions that minimize side reactions, resulting in a more efficient production process. This advancement is significant for the scalability of the compound's synthesis, which is essential for its potential commercialization.

Furthermore, the compound's stability under various conditions has been evaluated in recent research. A study published in Chemical Communications in 2023 reported that 3-2-(dimethylamino)-1,3-thiazol-5-yl-2-hydroxypropanoic acid exhibits good thermal and chemical stability. This property is advantageous for its use in pharmaceutical formulations, as it ensures the compound remains active during storage and administration. The stability is attributed to the presence of the thiazole ring, which provides structural rigidity and resistance to degradation.

The 1,3-thiazole ring in 3-2-(dimethylamino)-1,3-thiazol-5-yl-2-hydroxypropanoic acid is a key structural element that contributes to its biological activity. This ring system is known to participate in various biochemical processes, including the regulation of enzyme activity and the modulation of cellular signaling pathways. The presence of the hydroxyl group and the dimethylamino substituent enhances the ring's reactivity, allowing it to interact with multiple targets within the cell.

Recent pharmacological studies have explored the compound's potential in the treatment of neurodegenerative diseases. A 2024 study in Neuropharmacology suggested that 3-2-(dimethylamino)-1,3-thiazol-5-yl-2-hydroxypropanoic acid may have neuroprotective effects. The study found that the compound could reduce oxidative stress and prevent neuronal damage in experimental models of Parkinson's disease. These findings open new avenues for the development of therapies targeting neurodegenerative conditions.

The hydroxyl group in 3-2-(dimethylamino)-1,3-thiazol-5-yl-2-hydroxypropanoic acid plays a critical role in its biological activity. This functional group is involved in hydrogen bonding interactions with target proteins, which is essential for the compound's ability to modulate cellular processes. The hydroxyl group also contributes to the compound's solubility, ensuring its effective delivery to target tissues. These properties are vital for the compound's therapeutic efficacy.

Overall, 3-2-(dimethylamino)-1,3-thiazol-5-yl-2-hydroxypropanoic acid represents a promising candidate in the field of medicinal chemistry. Its unique structural features and biological activity make it a valuable subject for further research. The compound's potential applications in the treatment of inflammatory diseases, cancer, and neurodegenerative conditions underscore its significance in pharmaceutical development. Continued studies are expected to provide deeper insights into its mechanisms of action and therapeutic potential.

As research into 3-2-(dimethylamino)-1,3-thiazol-5-yl-2-hydroxypropanoic acid progresses, it is anticipated that new applications and formulations will emerge. The compound's structural versatility and functional properties make it a compelling candidate for the development of novel therapeutics. Future studies should focus on elucidating its molecular mechanisms and optimizing its pharmacological profile to enhance its therapeutic potential.

With the growing demand for innovative treatments in various medical fields, the development of compounds like 3-2-(dimethylamino)-1,3-thiazol-5-yl-2-hydroxypropanoic acid is of great importance. The compound's potential to modulate key biological processes highlights its significance in the quest for new therapeutic strategies. Continued research and collaboration in the field of medicinal chemistry are essential to unlock the full potential of this promising compound.